![molecular formula C16H15N3O3 B2593551 (2E,3E)-3-(N-hydroxyimino)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]-1-phenylpropan-1-one CAS No. 339279-53-7](/img/structure/B2593551.png)
(2E,3E)-3-(N-hydroxyimino)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]-1-phenylpropan-1-one
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Description
(2E,3E)-3-(N-hydroxyimino)-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]-1-phenylpropan-1-one is a useful research compound. Its molecular formula is C16H15N3O3 and its molecular weight is 297.314. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Potential Applications
Anticonvulsant and Neurotoxicity Evaluation Compounds with structural similarities, specifically those involving methoxyphenyl and hydrazinyl moieties, have been synthesized and evaluated for their anticonvulsant activities. For example, derivatives of pyrimidine-5-carbonitrile exhibited significant anticonvulsant effects in the maximal electroshock seizure (MES) test at low doses, indicating their potential as anticonvulsant agents (Shaquiquzzaman et al., 2012).
Antimicrobial Activities Novel Schiff bases containing methoxy/bromophenyl thiazol-2-yl hydrazines have been synthesized and demonstrated moderate to excellent antimicrobial activities against various bacterial and fungal strains. This suggests that compounds with similar structural features could be explored for their antimicrobial properties (Bharti et al., 2010).
Catalytic and Chemical Reactions The methoxycarbonylation of alkynes catalyzed by palladium complexes has been shown to selectively produce unsaturated esters or engage in cascade reactions to form α,ω-diesters. This highlights the potential of methoxy-containing compounds in catalytic processes leading to valuable chemical products (Magro et al., 2010).
Neuroprotective Effects Phenylpropanoid esters of rhamnose isolated from plant roots have shown significant protective effects against glutamate-induced neurotoxicity in cortical neurons, suggesting that similar compounds could offer neuroprotective benefits (Kim & Kim, 2000).
Antioxidative Activities Phenylpropanoids isolated from berries have demonstrated antioxidative properties, inhibiting the autoxidation of linoleic acid. This suggests that structurally related compounds might possess antioxidative activities beneficial for health and disease prevention (Kikuzaki et al., 1999).
Properties
IUPAC Name |
(2E,3E)-3-hydroxyimino-2-[(4-methoxyphenyl)hydrazinylidene]-1-phenylpropan-1-one |
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InChI |
InChI=1S/C16H15N3O3/c1-22-14-9-7-13(8-10-14)18-19-15(11-17-21)16(20)12-5-3-2-4-6-12/h2-11,18,21H,1H3/b17-11+,19-15+ |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZAMJUMJUNTHSW-DEBUNUGRSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NN=C(C=NO)C(=O)C2=CC=CC=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)N/N=C(\C=N\O)/C(=O)C2=CC=CC=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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